5-(4-ethoxyphenyl)-1,6-diphenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 5-(4-ethoxyphenyl)-1,6-diphenylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C25H20N4O2/c1-2-31-21-15-13-19(14-16-21)28-23(18-9-5-3-6-10-18)27-24-22(25(28)30)17-26-29(24)20-11-7-4-8-12-20/h3-17H,2H2,1H3
• InChI Key: RLLFOGZEYMBDAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=NN3C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of various spectroscopic techniques like liquid chromatography-mass spectrometry (LCMS), mass, 1 H NMR, and FT-IR. A detailed study of various impurities in sildenafil was conducted.

Molecular Structure Analysis

The molecular structure of similar compounds was confirmed by using various spectroscopic techniques like liquid chromatography-mass spectrometry (LCMS), mass, 1 H NMR, and FT-IR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds were studied. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds were analyzed using NMR spectroscopic, mass spectrometry, and elemental techniques.

Mechanism of Action

The mechanism of action of similar compounds involves the inhibition of the cyclin-dependent kinase (CDK) 4/cyclin D1 complex-mediated phosphorylation of a protein substrate.

Future Directions

The future directions for similar compounds involve further investigations on their potential as anticancer agents. There is strong evidence that inhibition of one or more Aldehyde Dehydrogenase 1A (ALDH1A) isoforms may be beneficial in chemotherapy-resistant ovarian cancer and other tumor types.